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Compound of Interest

Compound Name: Upleganan

Cat. No.: B12424044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Upleganan (SPR206), a novel polymyxin analogue antibiotic. The following procedural

guidance is intended to ensure the safe and effective use of this investigational compound in a

laboratory setting.

Personal Protective Equipment (PPE)
Given that Upleganan is an investigational antibiotic compound, adherence to standard

laboratory safety protocols is paramount. The following personal protective equipment should

be worn at all times when handling Upleganan:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

splashes.

Lab Coat: A standard laboratory coat should be worn to protect skin and clothing.

Respiratory Protection: If there is a risk of aerosolization of the compound in its powdered

form, a properly fitted respirator (e.g., N95) should be used.
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Handling:

Upleganan should be handled in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing. In case of accidental contact, follow the

first aid measures outlined in the Safety Data Sheet (SDS).

As a standard practice with any investigational compound, it is crucial to review the specific

Safety Data Sheet (SDS) for Upleganan (SPR206) provided by the supplier (e.g.,

MedchemExpress) before use. The SDS will contain detailed information on physical and

chemical properties, toxicology, and specific handling instructions.

Storage:

Store Upleganan in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials. Consult the SDS for a list of incompatible

substances.

Disposal Plan
The disposal of Upleganan and any contaminated materials must be conducted in accordance

with institutional, local, and national regulations for chemical and biohazardous waste.

Solid Waste: Unused or expired Upleganan powder, as well as any materials used for its

handling (e.g., contaminated gloves, weigh boats), should be disposed of as hazardous

chemical waste.

Liquid Waste: Solutions containing Upleganan should be collected in a designated, properly

labeled hazardous waste container. Do not pour solutions down the drain unless explicitly

permitted by your institution's environmental health and safety guidelines.

Contaminated Labware: Glassware and other equipment that have come into contact with

Upleganan should be decontaminated or disposed of as hazardous waste.
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Quantitative Data: Minimum Inhibitory
Concentration (MIC)
Upleganan (SPR206) has demonstrated potent activity against a range of multidrug-resistant

Gram-negative bacteria. The following table summarizes its Minimum Inhibitory Concentration

(MIC) values against several key pathogens.[1][2][3][4][5][6]

Bacterial Species Strain(s) MIC₅₀ (mg/L) MIC₉₀ (mg/L)

Pseudomonas

aeruginosa
ATCC 27853 0.25 0.25 - 0.5

Acinetobacter

baumannii
NCTC 13424 0.12 2

Escherichia coli ATCC 25922 0.06 0.25

Klebsiella

pneumoniae
ATCC 4352 - -

Non-Morganellaceae

Enterobacterales

Various Clinical

Isolates
0.06 0.25

Mechanism of Action: Interaction with the Bacterial
Outer Membrane
Upleganan, as a polymyxin analogue, exerts its antibacterial effect by targeting the outer

membrane of Gram-negative bacteria. The primary mechanism involves an electrostatic

interaction with the lipopolysaccharide (LPS) molecules, which are major components of the

outer membrane.[7][8][9][10][11] This interaction disrupts the integrity of the membrane, leading

to increased permeability and eventual cell death.
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Caption: Mechanism of action of Upleganan on a Gram-negative bacterium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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